Cas no 292644-35-0 (3-(1,3-Benzothiazol-2-yl)-2-methylaniline)

• Product Name: 3-(1,3-Benzothiazol-2-yl)-2-methylaniline
• CAS No: 292644-35-0
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• MDL: MFCD00579124
• CID: 4712192
• PubChem ID: 721019
• Update Time: 2024-10-30

3-(1,3-Benzothiazol-2-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-2-methylaniline
• 3-Benzothiazol-2-yl-2-methyl-phenylamine
• 3-(Benzo[d]thiazol-2-yl)-2-methylaniline
• 3-benzothiazol-2-yl-2-methylphenylamine
• BAS 02723677
• SBB000803
• BBL008058
• STK059047
• ST012558
• T8767
• BB 0245161
• [3-(1,3-benzothiazol-2-yl)-2-methylphenyl]amine
• 3-(1,3-benzothiazol-2-yl)-2-methylphenylamine
• MFCD00579124
• ALBB-035577
• AG-690/08588033
• D83570
• Z57441721
• VS-01806
• AKOS000108504
• CS-0153515
• EU-0074857
• SR-01000461593
• CCG-108969
• 292644-35-0
• SR-01000461593-1
• 3-(1,3-Benzothiazol-2-yl)-2-methylaniline

• MDL： MFCD00579124
• Inchi： 1S/C14H12N2S/c1-9-10(5-4-6-11(9)15)14-16-12-7-2-3-8-13(12)17-14/h2-8H,15H2,1H3
• InChI Key： BJDZJFVKBZFUDI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC=C(C=1C)N

Computed Properties

• Exact Mass: 240.07211956g/mol
• Monoisotopic Mass: 240.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.2

3-(1,3-Benzothiazol-2-yl)-2-methylaniline Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles